Cas no 1031585-88-2 (3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole)

• Product Name: 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole
• CAS No: 1031585-88-2
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• MDL: MFCD14826394
• CID: 4568708
• PubChem ID: 46266435
• Update Time: 2025-07-02

3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-methylphenyl)pyrrolidine-1-carbonyl]-5-propyl-1,2-oxazole
• Methanone, [2-(2-methylphenyl)-1-pyrrolidinyl](5-propyl-3-isoxazolyl)-
• 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole

• MDL： MFCD14826394
• Inchi： 1S/C18H22N2O2/c1-3-7-14-12-16(19-22-14)18(21)20-11-6-10-17(20)15-9-5-4-8-13(15)2/h4-5,8-9,12,17H,3,6-7,10-11H2,1-2H3
• InChI Key： QWMVHZJJJDJBDO-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=CC=CC=C1C)(C1C=C(CCC)ON=1)=O

Computed Properties

• Exact Mass: 298.168128g/mol
• Monoisotopic Mass: 298.168128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.4g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole

Recent Advances in the Study of 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole (CAS: 1031585-88-2)

The compound 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole (CAS: 1031585-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-oxazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as Parkinson's disease and schizophrenia. Researchers have employed advanced computational modeling techniques to predict the binding interactions between 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole and these receptors, providing valuable insights into its mechanism of action.

In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry reported that 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole exhibits potent inhibitory effects on key inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole have also been a focus of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further optimization. Ongoing studies are investigating structural modifications to enhance these characteristics while maintaining its therapeutic efficacy. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 3-2-(2-methylphenyl)pyrrolidine-1-carbonyl-5-propyl-1,2-oxazole (CAS: 1031585-88-2) represents a compelling candidate for further development in multiple therapeutic areas. Its dual potential in neurological and anti-inflammatory applications, combined with recent advancements in synthesis, positions it as a molecule of significant interest in the pharmaceutical industry. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications.